3-Methoxy-1-(4-methoxyphenyl)propan-1-amine

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 3-methoxy-1-(4-methoxyphenyl)propan-1-amine
• InChI: InChI=1S/C11H17NO2/c1-13-8-7-11(12)9-3-5-10(14-2)6-4-9/h3-6,11H,7-8,12H2,1-2H3
• InChI Key: VUEUCAKRAYFHCG-UHFFFAOYSA-N
• Canonical SMILES: COCCC(C1=CC=C(C=C1)OC)N

Description

3-Methoxy-1-(4-methoxyphenyl)propan-1-amine (CAS: 1248125-49-6) is a secondary amine with two methoxy substituents: one at the 3-position of the propane backbone and another at the para position of the phenyl ring. Its molecular formula is C₁₁H₁₇NO₂, with a molar mass of 195.26 g/mol .

Preparation Methods

The preparation of 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine can be achieved through the reaction of anisole and propylamine under appropriate reaction conditions . The specific synthetic route involves the following steps:

Reaction of Anisole and Propylamine: Anisole is reacted with propylamine in the presence of a catalyst to form the desired product.

Purification: The crude product is purified using standard techniques such as distillation or recrystallization to obtain the pure compound.

Industrial production methods may involve optimizing reaction conditions to increase yield and reduce production costs. This can include the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The amine group in 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine acts as a nucleophile, participating in alkylation and acylation reactions.

Key Examples:

Reaction Type	Reagents/Conditions	Outcome	Source
Alkylation	Alkyl halides (e.g., methyl iodide), LiHMDS, THF	Formation of tertiary amines
Acylation	Acetyl chloride, pyridine	Amide formation via N-acetylation

For instance, analogs such as (S)-(-)-1-(4-methoxyphenyl)ethylamine undergo alkylation with methyl iodide under strong bases like LiHMDS to yield branched derivatives . Similar reactivity is expected for 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine.

Reduction and Oxidation

The compound’s secondary amine and methoxy groups influence redox behavior:

Reduction:

Substrate	Reagents	Product	Optical Purity
Imine intermediates	H₂, Pd/C (10%)	Amines (e.g., 98% purity)

Reduction of structurally related imines (e.g., (S)-[1-(4-Methoxyphenyl)-ethylidene]-(1-phenylethyl)amine) using hydrogen and Pd/C catalysts yields amines with high optical purity .

Oxidation:

Hypothesized oxidation of the methoxy group (e.g., with KMnO₄) could generate quinone-like structures, though direct evidence for this compound is lacking.

Condensation Reactions

The amine group facilitates condensation with carbonyl compounds:

Example Pathway:

• Imine Formation :

  • Reactants : 4-Methoxyacetophenone, (S)-(-)-α-methylbenzylamine

  • Conditions : Toluene, p-toluenesulfonic acid, Dean-Stark trap

  • Outcome : Schiff base intermediates .

This reaction is critical in asymmetric synthesis routes for enantiomerically pure amines .

Catalytic Hydrogenation

Catalytic hydrogenation is pivotal in synthesizing chiral amines:

Step	Catalyst	Conditions	Yield/Purity
Enantioselective reduction	Rh-quinap complex	Catecholborane, MeMgCl	98% optical purity

For analogs like (S)-(-)-1-(4-methoxyphenyl)ethylamine, rhodium-catalyzed hydroboration achieves high enantiomeric excess .

Acid-Base Reactions

The amine’s basicity (pKa ~10–11) enables salt formation:

Example:

• Reagent : HCl (14% IPA/HCl)

• Product : Hydrochloride salt (crystalline solid) .

Hypothesized Reactions Based on Structural Analogs

While direct data for 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine is limited, reactions of similar compounds suggest:

• Suzuki Coupling : Methoxy groups may direct cross-coupling at the aryl ring.

• Demethylation : Strong acids (e.g., HBr) could cleave methoxy groups to hydroxyls.

Scientific Research Applications

3-Methoxy-1-(4-methoxyphenyl)propan-1-amine has a wide range of scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and pharmaceuticals.

Biology: The compound is studied for its effects on biological systems, particularly its role as a psychostimulant.

Medicine: It has potential therapeutic applications in treating conditions such as attention deficit hyperactivity disorder (ADHD), obesity, and depression.

Industry: The compound is used in the production of other chemicals and as a reagent in various industrial processes.

Mechanism of Action

The mechanism of action of 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine involves its interaction with neurotransmitter systems in the brain. It acts as a potent and selective serotonin releasing agent, binding to alpha receptors to mediate its effects . This leads to an increase in serotonin levels, which can influence mood, appetite, and other physiological functions.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural and functional differences between 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine and its analogs:

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents/Modifications	Biological Activity/Notes	Source
3-Methoxy-1-(4-methoxyphenyl)propan-1-amine	C₁₁H₁₇NO₂	195.26	3-methoxy, 4-methoxyphenyl	Limited direct data; inferred high lipophilicity
3-(4-Methoxyphenoxy)propan-1-amine	C₁₀H₁₅NO₂	181.24	Phenoxy group at 4-methoxyphenyl	Melting point: 36–37°C; used in synthesis
R-3-(4-Methoxyphenyl)-N-(1-phenylpropan-2-yl)propan-1-amine (GZ-11610)	C₁₉H₂₅NO	283.41	N-(1-phenylpropan-2-yl) substitution	VMAT2 inhibitor (IC₅₀: 83 nM); reduces METH-induced hyperactivity in rats
N,N-Bis(cyclopropylbutyl)-N-(3-(4-methoxyphenyl)oxy)propan-1-amine (14)	C₂₄H₃₈N₂O₂Si	438.74	Cyclopropanol-tert-butyldimethylsilyl (TBDMS) groups	RyR2/SERCA2a modulator (EC₅₀: nanomolar range)
3-(4-Methoxyphenyl)propan-1-amine	C₁₀H₁₅NO	165.23	No 3-methoxy group	Simpler analog; lower molecular weight
1-(4-Methoxyphenyl)propan-1-amine	C₁₀H₁₅NO	165.23	No 3-methoxy or phenyl modifications	Hydrochloride salts available; basic scaffold

Structural and Functional Insights

Lipophilicity and Solubility

• This property may improve blood-brain barrier penetration but could reduce aqueous solubility .
• The addition of polar groups (e.g., cyano in ) or phenoxy () alters hydrogen-bonding capacity, affecting target engagement and pharmacokinetics.

Physicochemical and Pharmacokinetic Trends

Parameter	3-Methoxy-1-(4-methoxyphenyl)propan-1-amine	3-(4-Methoxyphenoxy)propan-1-amine	GZ-11610
LogP (Predicted)	~2.5 (highly lipophilic)	~1.8 (moderate)	~3.1 (very high)
Hydrogen Bond Acceptors	3	3	2
Rotatable Bonds	6	5	8
Bioavailability	Moderate (high lipophilicity)	High (balanced polarity)	Low (bulky groups)

Biological Activity

3-Methoxy-1-(4-methoxyphenyl)propan-1-amine is an organic compound that has garnered attention in medicinal chemistry due to its structural similarities to neurotransmitters. This resemblance suggests potential interactions with various receptors in the central nervous system, which may influence mood, cognition, and behavior. This article will explore the biological activity of this compound, including its pharmacological properties, synthesis methods, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine includes a propanamine backbone with methoxy substituents on both the propyl and phenyl groups. Its molecular formula is $C_{10}H_{15}NO$, and it has a molecular weight of approximately 195.26 g/mol . The presence of methoxy groups enhances lipophilicity, which may improve membrane permeability and bioavailability.

Neurotransmitter Interaction

Preliminary studies indicate that 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine may interact with serotonin and dopamine receptors, akin to other compounds with similar structures. This interaction could lead to psychoactive effects, influencing various biological pathways related to mood regulation and cognitive functions.

Table 1: Structural Comparison with Similar Compounds

Compound Name	Structural Features	Unique Characteristics
3-(4-Methoxyphenyl)propan-1-amine	Lacks methoxy on propan chain	Simpler structure may lead to different reactivity
3-(4-Ethoxyphenyl)propan-1-amine	Contains ethoxy instead of methoxy	Increased bulkiness could affect biological activity
3-Methoxypropylamine	Shorter chain with only one methoxy group	Primarily used as a corrosion inhibitor

This table illustrates how 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine's unique dual methoxy substitution may alter its interaction profile compared to structurally similar compounds.

Pharmacological Studies

Research has focused on the binding affinity of this compound at various receptors. For instance, studies have shown that compounds with similar structures exhibit varying degrees of receptor activity, suggesting that 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine could have therapeutic potential in treating mood disorders or neurodegenerative diseases.

Synthesis Methods

Various synthesis methods have been developed for producing 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine. These methods often focus on optimizing yield and minimizing environmental impact. For example, mechanochemical processes using sodium hydroxide have been explored for their efficiency in producing this compound while reducing waste .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine, and what reaction conditions optimize yield?

• Methodology : The compound is typically synthesized via reductive amination of 4-methoxybenzaldehyde with a primary amine source (e.g., ammonia or methylamine) using sodium cyanoborohydride or similar reducing agents. Solvent choice (e.g., methanol or ethanol) and pH control (weakly acidic conditions) are critical to suppress side reactions like imine hydrolysis. Reaction monitoring via TLC or HPLC ensures intermediate purity .
• Key Considerations : Impurities often arise from incomplete reduction or competing aldol condensation; column chromatography or recrystallization is used for purification.

Q. How is the molecular structure of 3-Methoxy-1-(4-methoxyphenyl)propan-1-amine confirmed experimentally?

• Techniques :

• NMR Spectroscopy : $^1$H and $^13$C NMR verify the methoxy group positions (δ ~3.7–3.8 ppm for OCH$_3$) and amine proton environment.
• X-ray Crystallography : Single-crystal diffraction (using SHELXL for refinement) resolves stereochemistry and bond angles. Hydrogen bonding patterns (e.g., N–H···O interactions) are analyzed to predict packing efficiency .
  • Validation : Cross-referencing with computational models (DFT calculations) ensures structural accuracy.

Q. What biological activities are associated with this compound, and how are they assessed?

• Assays :

• Antimicrobial Testing : Minimum inhibitory concentration (MIC) assays against Gram-positive/negative bacteria.
• Receptor Binding Studies : Radioligand displacement assays (e.g., for serotonin or dopamine receptors) using tritiated ligands.
  • Findings : Structural analogs exhibit activity dependent on methoxy positioning; para-substitution enhances membrane permeability compared to ortho/meta derivatives .

Advanced Research Questions

Q. How do researchers address enantiomeric purity challenges during synthesis, and what analytical methods validate stereochemical outcomes?

• Enantioselective Synthesis : Use of chiral catalysts (e.g., BINAP-metal complexes) in asymmetric reductive amination.
• Validation :

• Chiral HPLC : Polysaccharide-based columns (e.g., Chiralpak AD-H) separate enantiomers.
• Optical Rotation : Comparison with literature values for (R)- and (S)-enantiomers.
  • Case Study : A 2024 study reported 92% ee using a Ru-(S)-BINAP system, with residual impurities attributed to racemization during workup .

Q. What strategies resolve contradictions in crystallographic data, such as disordered solvent molecules or twinning?

• Data Refinement :

• SHELXL Tweaks : Applying TWIN/BASF commands for twinned datasets.
• Hydrogen Bond Analysis : Graph-set notation (e.g., $S(6)$ motifs) identifies persistent intermolecular interactions that stabilize lattice structures .
  • Case Study : A 2023 structure exhibited pseudo-merohedral twinning (twin law 0.333), resolved by iterative refinement with R$_1$ dropping from 0.12 to 0.05 .

Q. How does computational modeling predict the compound’s reactivity in nucleophilic or electrophilic environments?

• Methods :

• DFT Calculations : B3LYP/6-31G(d) optimizations assess frontier molecular orbitals (HOMO/LUMO) to predict sites for electrophilic attack (e.g., amine nitrogen).
• MD Simulations : Solvent effects (e.g., DMSO vs. water) on reaction pathways.
  • Outcome : Simulations align with experimental data showing preferential oxidation at the β-carbon of the propane chain under acidic conditions .